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Compound of Interest

Compound Name: 1-Methoxy-4-methylpentane

Cat. No.: B14137413 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 1-Methoxy-4-methylpentane (CAS: 3590-

70-3) is not readily available. The following safety recommendations are based on the data for

the structurally similar compound, 4-Methoxy-4-methyl-2-pentanone (CAS: 107-70-0). It is

imperative to conduct a thorough risk assessment and consult with your institution's

Environmental Health and Safety (EHS) department before handling this chemical.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals engaged in the handling of 1-Methoxy-4-methylpentane.

Adherence to these protocols is essential for ensuring personal safety and regulatory

compliance.

Hazard Summary and Classification
Based on the surrogate compound, 1-Methoxy-4-methylpentane is anticipated to be a

flammable liquid that can cause skin, eye, and respiratory tract irritation. Ingestion may lead to

aspiration pneumonitis.[1][2]
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Hazard Classification (based on 4-
Methoxy-4-methyl-2-pentanone)

GHS Category

Flammable liquids Category 3

Acute toxicity, Inhalation Category 4

Skin irritation Category 2

Eye irritation Category 2

Specific target organ toxicity – single exposure

(Respiratory tract irritation)
Category 3

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following table outlines the recommended PPE for handling 1-Methoxy-4-methylpentane.

Protection Type Recommended Equipment Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield

Protects against splashes and

vapors that can cause serious

eye irritation.[1]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile or Neoprene)

Prevents skin contact which

can cause irritation.

Body Protection
Chemical-resistant lab coat or

coveralls

Provides a barrier against

accidental spills and splashes.

Respiratory Protection
NIOSH-approved respirator

with organic vapor cartridges

Necessary when working in

poorly ventilated areas or

when the potential for vapor

inhalation exists.[1]

Experimental Protocols: Safe Handling and Storage
Strict adherence to the following procedures is critical to minimize risks associated with the

handling and storage of 1-Methoxy-4-methylpentane.
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Handling:
Ventilation: All work with 1-Methoxy-4-methylpentane must be conducted in a well-

ventilated chemical fume hood.

Ignition Sources: This compound is flammable. Keep it away from heat, sparks, open flames,

and other ignition sources.[3][4] Use non-sparking tools and explosion-proof equipment.[4][5]

Static Discharge: Ground and bond containers and receiving equipment to prevent static

discharge.[3][4]

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[3] Do not eat, drink, or smoke

in the work area.[1] Wash hands thoroughly after handling.

Storage:
Container: Store in a tightly closed, properly labeled container.[3][4]

Location: Keep in a cool, dry, and well-ventilated area designated for flammable liquids.[3][4]

Incompatibilities: Store away from strong oxidizing agents.[1]

Disposal Plan
Improper disposal of chemical waste poses a significant environmental and safety risk. Follow

these steps for the responsible disposal of 1-Methoxy-4-methylpentane.

Waste Classification: This chemical should be treated as hazardous waste due to its

flammability.

Container: Collect all waste containing 1-Methoxy-4-methylpentane in a designated,

chemically compatible, and leak-proof container with a secure lid.

Labeling: Clearly label the waste container as "Hazardous Waste" and list all its contents.

Storage of Waste: Store the hazardous waste container in a designated, well-ventilated area,

away from ignition sources and incompatible materials.
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Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through your institution's EHS department or a licensed chemical waste disposal company.

Do not dispose of this chemical down the drain or by evaporation.

Workflow for Handling 1-Methoxy-4-methylpentane
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Workflow for Handling 1-Methoxy-4-methylpentane
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Caption: Logical workflow for the safe handling of 1-Methoxy-4-methylpentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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